![molecular formula C5H6ClF2N3 B2901076 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole CAS No. 2138555-23-2](/img/structure/B2901076.png)
4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole
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Overview
Description
4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole is a chemical compound that belongs to the class of triazoles. It is widely used in scientific research due to its unique chemical properties.
Mechanism of Action
Target of Action
Compounds with difluoromethyl groups are known for their unique lipophilic and hydrogen bonding properties . They have been explored in various functional groups to tune intermolecular interactions .
Mode of Action
Difluoromethyl-substituted compounds are known to interact with their targets through hydrogen bonding . The strength of this bonding is determined by the group to which it is appended .
Biochemical Pathways
Difluoromethylation processes based on x–cf2h bond formation where x is c (sp), c (sp2), c (sp3), o, n or s, have been a field of research that has benefited from the invention of multiple difluoromethylation reagents .
Result of Action
Difluoromethyl-substituted compounds have been found to be potentially highly useful dual h-bond donor/acceptor moieties .
Action Environment
The action of this compound is influenced by the reaction environment . For instance, the outcomes of reactions involving difluoromethyl-substituted compounds are restricted by the reaction environment . Without the use of a base, gem-difluoro-oxylated quinazolin(thi)ones were afforded effectively as a sole product .
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole in lab experiments is its versatility. It can be used in a wide range of applications, from organic synthesis to coordination chemistry. However, one limitation of using this compound is its toxicity. It is important to handle it with care and to follow proper safety protocols when working with it.
Future Directions
There are many potential future directions for research involving 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole. One area of interest is the development of new pharmaceuticals that incorporate this compound as a building block. Another area of interest is the study of its antimicrobial properties and its potential use as an antimicrobial agent. Additionally, further research is needed to fully understand its mechanism of action and its effect on the central nervous system.
Synthesis Methods
The synthesis of 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole can be achieved through a multistep process. The first step involves the reaction of 4-chloromethyl-5-difluoromethyl-1H-1,2,3-triazole with methylamine. The resulting product is then treated with hydrochloric acid to obtain this compound.
Scientific Research Applications
4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole is widely used in scientific research. It has been used as a building block in the synthesis of various compounds, including pharmaceuticals and agrochemicals. It has also been used as a ligand in coordination chemistry and as a reagent in organic synthesis.
properties
IUPAC Name |
4-(chloromethyl)-5-(difluoromethyl)-1-methyltriazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClF2N3/c1-11-4(5(7)8)3(2-6)9-10-11/h5H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVSQRFWKAHQWQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(N=N1)CCl)C(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClF2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2138555-23-2 |
Source
|
Record name | 4-(chloromethyl)-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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